4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate

• Molecular Formula: C18H19NO5S
• Molecular Weight: 361.4 g/mol
• IUPAC Name: [4-[acetyl-(2,5-dimethylphenyl)sulfonylamino]phenyl] acetate
• InChI: InChI=1S/C18H19NO5S/c1-12-5-6-13(2)18(11-12)25(22,23)19(14(3)20)16-7-9-17(10-8-16)24-15(4)21/h5-11H,1-4H3
• InChI Key: VBJCWDVNMMCUCI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N(C2=CC=C(C=C2)OC(=O)C)C(=O)C

Description

4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate, also known as ADMPA, is a chemical compound that is widely used in scientific research. It belongs to the class of sulfonyl amides and is known to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate acts as a fluorescent probe by binding to proteins and changing its fluorescence properties. The binding of 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate to proteins causes a change in its fluorescence emission spectrum, which can be detected using a fluorescence spectrophotometer. The change in fluorescence properties is dependent on the conformation of the protein and the microenvironment of the binding site.
Biochemical and Physiological Effects:
4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate is known to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as proteases, kinases, and phosphatases. 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate has also been shown to induce apoptosis in cancer cells by inhibiting the activity of the proteasome. Additionally, 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate has been shown to have anti-inflammatory properties and has been used in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate in lab experiments is its high sensitivity and selectivity for protein binding. 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of using 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate is its limited solubility in aqueous solutions, which can affect its binding affinity and fluorescence properties. Additionally, 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate can be affected by environmental factors such as pH and temperature, which can affect its fluorescence properties.

Future Directions

There are several future directions for the use of 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate in scientific research. One direction is the development of new fluorescent probes based on 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate for the detection of specific protein targets. Another direction is the use of 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate in the study of protein-protein interactions and the development of new protein-based therapies. Additionally, 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate can be used in the development of new drug screening assays for the identification of enzyme inhibitors and the discovery of new drug targets.
Conclusion:
In conclusion, 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate is a widely used chemical compound in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate has shown great potential in the study of protein conformational changes, enzyme kinetics, and the development of new therapies for various diseases. Its use in scientific research will continue to expand in the future, leading to new discoveries and advancements in the field of biochemistry and molecular biology.

Synthesis Methods

The synthesis of 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate involves the reaction of 4-aminophenyl acetate with 2,5-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified by column chromatography to obtain pure 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate.

Scientific Research Applications

4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate is widely used in scientific research as a fluorescent probe for the detection of protein conformational changes. It has been used to study the binding of ligands to proteins, protein folding, and protein-protein interactions. 4-{Acetyl[(2,5-dimethylphenyl)sulfonyl]amino}phenyl acetate is also used in the study of enzyme kinetics and the detection of enzyme inhibitors. It has been used to study the activity of various enzymes such as proteases, kinases, and phosphatases.